Cas no 1804095-81-5 (4-Hydroxy-3-phenylpyridine-2-acetic acid)
4-Hydroxy-3-phenylpyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-phenylpyridine-2-acetic acid
-
- Inchi: 1S/C13H11NO3/c15-11-6-7-14-10(8-12(16)17)13(11)9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)(H,16,17)
- InChI Key: MPWSNZQCJUXSCZ-UHFFFAOYSA-N
- SMILES: O=C1C=CNC(CC(=O)O)=C1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 390
- XLogP3: 1.2
- Topological Polar Surface Area: 66.4
4-Hydroxy-3-phenylpyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003552-250mg |
4-Hydroxy-3-phenylpyridine-2-acetic acid |
1804095-81-5 | 95% | 250mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A029003552-500mg |
4-Hydroxy-3-phenylpyridine-2-acetic acid |
1804095-81-5 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029003552-1g |
4-Hydroxy-3-phenylpyridine-2-acetic acid |
1804095-81-5 | 95% | 1g |
$3,184.50 | 2022-04-02 |
4-Hydroxy-3-phenylpyridine-2-acetic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-Hydroxy-3-phenylpyridine-2-acetic acid
Recent Advances in the Study of 4-Hydroxy-3-phenylpyridine-2-acetic acid (CAS: 1804095-81-5)
4-Hydroxy-3-phenylpyridine-2-acetic acid (CAS: 1804095-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique pyridine and phenyl structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of 4-Hydroxy-3-phenylpyridine-2-acetic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products. This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.
In terms of biological activity, 4-Hydroxy-3-phenylpyridine-2-acetic acid has shown promising results in modulating inflammatory pathways. A 2024 study in Biochemical Pharmacology revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.
Another area of interest is the compound's potential application in oncology. Preliminary in vitro and in vivo studies have indicated that 4-Hydroxy-3-phenylpyridine-2-acetic acid exhibits antiproliferative effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. Researchers hypothesize that these effects may be mediated through the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis. However, further mechanistic studies are required to fully elucidate its anticancer properties and optimize its therapeutic window.
Despite these promising findings, challenges remain in the development of 4-Hydroxy-3-phenylpyridine-2-acetic acid as a viable therapeutic agent. Issues such as pharmacokinetic variability, potential drug-drug interactions, and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Ongoing research is also exploring the possibility of derivatizing the compound to enhance its specificity and reduce off-target effects.
In conclusion, 4-Hydroxy-3-phenylpyridine-2-acetic acid (CAS: 1804095-81-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities make it a valuable subject of study for researchers aiming to develop novel therapeutics for inflammatory diseases and cancer. Future research should focus on overcoming existing challenges and translating these findings into clinical applications.
1804095-81-5 (4-Hydroxy-3-phenylpyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)